5-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one

• IUPAC Name: 5-chloro-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C8H6ClNO2/c9-5-2-1-3-6-8(5)10-7(11)4-12-6/h1-3H,4H2,(H,10,11)
• InChI Key: WGLKZFRQDQEPMU-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(O1)C=CC=C2Cl
• Molecular Formula: C8H6ClNO2
• DSSTOX Substance ID: DTXSID50731438
• Molecular Weight: 183.59 g/mol
• CAS RN: 138035-68-4

Description

5-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one is a heterocyclic compound with a molecular weight of 183.59. It is a solid substance at room temperature.

Synthesis Analysis

The synthesis of benzoxazinones has been reported in various studies. For instance, one study reported the synthesis of benzoxazinones via Smiles rearrangement. Another study reported the synthesis of 2H-1,4-Benzoxazin-3(4H)-one by reacting o-aminophenol with chloroacetyl chloride in the presence of butanone and aqueous NaHCO3.

Molecular Structure Analysis

The molecular structure of 5-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one consists of an oxazine ring fused with a benzene ring. The InChI code for this compound is 1S/C8H6ClNO2/c9-5-2-1-3-6-8(5)10-7(11)4-12-6/h1-3H,4H2,(H,10,11).

Chemical Reactions Analysis

While specific chemical reactions involving 5-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one are not detailed in the search results, benzoxazinones have been reported to undergo various reactions. For example, one study reported the synthesis of benzoxazinones via Smiles rearrangement.

Physical And Chemical Properties Analysis

5-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one is a solid substance at room temperature.

Scientific Research Applications

Green Chemistry

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Material Science

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Waste Management

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Safety and Hazards

The safety information for 5-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one indicates that it has the GHS07 pictogram and the signal word “Warning”. The hazard statements include H302, H315, and H319.